Cas no 921197-11-7 (2-Benzofurancarboxylic acid, 5,6-dihydroxy-7-nitro-)

• Product Name: 2-Benzofurancarboxylic acid, 5,6-dihydroxy-7-nitro-
• CAS No: 921197-11-7
• MF: C₉H₅NO₇
• MW: 239.138502836227
• CID: 754827
• PubChem ID: 15983105
• Update Time: 2025-04-19

2-Benzofurancarboxylic acid, 5,6-dihydroxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5,6-dihydroxy-7-nitro-
• 5,6-dihydroxy-7-nitro-1-benzofuran-2-carboxylic acid
• 5,6-Dihydroxy-7-nitro-benzofuran-2-carboxylic acid
• DTXSID80580754
• SCHEMBL1609267
• WUSXDRAIIYUQSA-UHFFFAOYSA-N
• 921197-11-7

• Inchi： 1S/C9H5NO7/c11-4-1-3-2-5(9(13)14)17-8(3)6(7(4)12)10(15)16/h1-2,11-12H,(H,13,14)
• InChI Key： WUSXDRAIIYUQSA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2C=C(C(=C(C1=2)[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 239.00660150g/mol
• Monoisotopic Mass: 239.00660150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 137Ų